3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one

• Molecular Formula: C24H20N2O
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 3-[(E)-2-(2,4-dimethylphenyl)ethenyl]-1-phenylcyclohepta[c]pyrazol-8-one
• InChI: InChI=1S/C24H20N2O/c1-17-12-13-19(18(2)16-17)14-15-22-21-10-6-7-11-23(27)24(21)26(25-22)20-8-4-3-5-9-20/h3-16H,1-2H3/b15-14+
• InChI Key: MPUCQDYMEREZBF-CCEZHUSRSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)/C=C/C2=NN(C3=C2C=CC=CC3=O)C4=CC=CC=C4)C
• SMILES: CC1=CC(=C(C=C1)C=CC2=NN(C3=C2C=CC=CC3=O)C4=CC=CC=C4)C

Description

3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one, also known as DPP, is a synthetic compound that belongs to the class of pyrazole derivatives. It has been widely studied for its potential applications in scientific research, particularly in the field of pharmacology.

Mechanism of Action

The mechanism of action of 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, and to reduce the activation of NF-κB and MAPK signaling pathways. It has also been found to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase, which help to protect cells from oxidative stress.
Biochemical and Physiological Effects
3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has been shown to have a number of biochemical and physiological effects in vitro and in vivo. It has been found to inhibit the proliferation of cancer cells, reduce the levels of inflammatory mediators, and improve cognitive function in animal models of Alzheimer's disease. 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has also been shown to have analgesic and antipyretic effects in animal models of pain and fever.

Advantages and Limitations for Lab Experiments

3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has several advantages as a research tool, including its high purity and stability, ease of synthesis, and low cost. However, there are also some limitations to its use in lab experiments. 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has a relatively low solubility in water, which can make it difficult to administer in vivo. It also has a short half-life in the body, which can limit its efficacy as a therapeutic agent.

Future Directions

There are several future directions for research on 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one. One area of interest is the development of more potent and selective analogs of 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one that can be used as therapeutic agents for the treatment of neurological disorders. Another area of research is the investigation of the molecular mechanisms underlying the pharmacological effects of 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one, which could lead to the identification of new drug targets. Additionally, further studies are needed to determine the optimal dosage and administration route for 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one in order to maximize its efficacy as a research tool and therapeutic agent.
Conclusion
In conclusion, 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one is a synthetic compound that has been widely studied for its potential applications in scientific research. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, antipyretic, and antioxidant effects. Although there are some limitations to its use in lab experiments, 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has several advantages as a research tool, including its high purity and stability, ease of synthesis, and low cost. Further research is needed to fully understand the molecular mechanisms underlying the pharmacological effects of 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one and to identify new therapeutic applications for this compound.

Synthesis Methods

The synthesis method of 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one involves the reaction of 2,4-dimethylphenylhydrazine with 1-phenyl-2-buten-1-one in the presence of acetic acid and glacial acetic acid. The resulting product is then treated with concentrated hydrochloric acid to obtain 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one in high yield. This method has been optimized by various researchers to improve the yield and purity of the compound.

Scientific Research Applications

3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, antipyretic, and antioxidant effects. 3-[2-(2,4-dimethylphenyl)vinyl]-1-phenylcyclohepta[c]pyrazol-8(1H)-one has also been found to have potential applications in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.